1-{[(4-Bromo-2-chlorophenyl)methyl]amino}propan-2-ol

• Molecular Formula: C10H13BrClNO
• Molecular Weight: 278.57 g/mol
• IUPAC Name: 1-[(4-bromo-2-chlorophenyl)methylamino]propan-2-ol
• InChI: InChI=1S/C10H13BrClNO/c1-7(14)5-13-6-8-2-3-9(11)4-10(8)12/h2-4,7,13-14H,5-6H2,1H3
• InChI Key: DSYMWRZXVMOCMG-UHFFFAOYSA-N
• Canonical SMILES: CC(CNCC1=C(C=C(C=C1)Br)Cl)O

Description

1-{[(4-Bromo-2-chlorophenyl)methyl]amino}propan-2-ol is a synthetic secondary alcohol derivative featuring a substituted benzylamine moiety. The compound’s structure comprises a propan-2-ol backbone linked to a 4-bromo-2-chlorophenylmethyl group via an amino bridge.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-{[(4-Bromo-2-chlorophenyl)methyl]amino}propan-2-ol typically involves the reaction of 4-bromo-2-chlorobenzylamine with epichlorohydrin under basic conditions. The reaction proceeds through nucleophilic substitution, where the amine group attacks the epoxide ring, resulting in the formation of the desired product. The reaction is usually carried out in an organic solvent such as dichloromethane or toluene, with a base like sodium hydroxide or potassium carbonate to facilitate the reaction.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent production. Purification steps such as recrystallization or chromatography may be employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

1-{[(4-Bromo-2-chlorophenyl)methyl]amino}propan-2-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to a ketone using oxidizing agents like chromium trioxide or potassium permanganate.

Reduction: The compound can be reduced to the corresponding amine using reducing agents such as lithium aluminum hydride.

Substitution: The bromine and chlorine atoms on the phenyl ring can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Chromium trioxide in acetic acid or potassium permanganate in water.

Reduction: Lithium aluminum hydride in ether or sodium borohydride in methanol.

Substitution: Nucleophiles like sodium methoxide or potassium thiolate in polar aprotic solvents.

Major Products Formed

Oxidation: Formation of the corresponding ketone.

Reduction: Formation of the amine derivative.

Substitution: Formation of substituted phenyl derivatives.

Scientific Research Applications

1-{[(4-Bromo-2-chlorophenyl)methyl]amino}propan-2-ol has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and antiviral properties.

Medicine: Investigated for its potential therapeutic effects, particularly in the development of new drugs targeting specific receptors or enzymes.

Industry: Utilized in the synthesis of specialty chemicals and intermediates for various industrial applications.

Mechanism of Action

The mechanism of action of 1-{[(4-Bromo-2-chlorophenyl)methyl]amino}propan-2-ol involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may act as an inhibitor or activator, modulating the activity of these targets and affecting various biochemical pathways. Detailed studies on its binding affinity and specificity are essential to understand its full mechanism of action.

Comparison with Similar Compounds

1-[Amino(4-chlorophenyl)methyl]-6-bromonaphthalen-2-ol

• Structure: Contains a naphthalen-2-ol core with a 4-chlorophenylmethylamino group and a bromo substituent.
• Key Differences : The naphthalene ring system introduces extended π-conjugation compared to the target compound’s single phenyl ring. The dihedral angle between the naphthol and chlorophenyl groups is 76.59°, stabilized by intramolecular O–H⋯N hydrogen bonding .
• Implications : Enhanced aromatic stacking interactions in the crystal lattice (3.783 Å spacing) may improve crystallinity compared to simpler phenyl derivatives.

2-Bromo-1-(4-chlorophenyl)ethan-1-one (CAS 536-38-9)

• Structure : A ketone derivative with bromo and chloro substituents on a phenyl ring.
• Key Differences: The absence of the propan-2-ol and amino groups reduces hydrogen-bonding capacity, likely decreasing solubility in polar solvents. The ketone functionality may enhance electrophilicity, making it more reactive in nucleophilic additions compared to the target compound .

1-(4-Methoxyphenyl)-3-(methylamino)propan-2-ol (CAS 100055-13-8)

• Structure: Features a methoxy-substituted phenyl group and a methylamino side chain.
• This contrasts with the electron-withdrawing bromo and chloro groups in the target compound, which may reduce solubility but improve membrane permeability .

Pharmacologically Active Analogues

Nadolol (CAS 42200-33-9)

• Structure: A β-blocker containing a naphthalen-1-yloxy group and a tert-butylamino-propan-2-ol moiety.
• Key Differences: The naphthalenyloxy group confers high β-adrenoceptor affinity, while the tert-butyl group enhances metabolic stability. The target compound lacks this bulky substituent, which may reduce receptor selectivity compared to Nadolol .

(2R,S)-1-(6-Methoxy-4-(methoxymethyl)-1H-indol-5-yloxy)-3-(2-(2-methoxyphenoxy)ethylamino)propan-2-ol

• Structure: Combines an indolyloxy group with a methoxyphenoxyethylamino side chain.
• Key Differences: The indole ring and multiple methoxy groups likely enhance α1-/β1-adrenoceptor binding, as evidenced by antiarrhythmic and hypotensive activities in preclinical studies. The target compound’s halogenated aryl group may exhibit distinct receptor interactions due to steric and electronic effects .

Comparative Data Table

Compound Name (CAS/Key Identifier)	Core Structure	Key Substituents	Pharmacological Activity	Notable Properties
Target Compound	Propan-2-ol	4-Bromo-2-chlorophenylmethylamino	Unknown (theoretical β-blocker)	High lipophilicity (Br/Cl)
1-[Amino(4-ClPh)methyl]-6-Br-naphthalen-2-ol	Naphthalen-2-ol	4-ClPh, Br	Structural studies	Intramolecular H-bonding, π-stacking
2-Bromo-1-(4-ClPh)ethan-1-one	Phenyl ketone	4-Cl, Br	N/A	Electrophilic reactivity
Nadolol (42200-33-9)	Propan-2-ol + naphthyl	Naphthalen-1-yloxy, tert-butylamino	β-Adrenoceptor antagonist	High receptor affinity
1-(4-MeOPh)-3-(MeNH)propan-2-ol	Propan-2-ol	4-MeOPh, methylamino	Synthetic intermediate	Enhanced aqueous solubility